Cas no 63896-84-4 (Butanamide, N-(3-methyl-5-isoxazolyl)-3-oxo-)

• Product Name: Butanamide, N-(3-methyl-5-isoxazolyl)-3-oxo-
• CAS No: 63896-84-4
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 1662206
• Update Time: 2024-09-12

Butanamide, N-(3-methyl-5-isoxazolyl)-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-(3-methyl-5-isoxazolyl)-3-oxo-

• Inchi： 1S/C8H10N2O3/c1-5-3-8(13-10-5)9-7(12)4-6(2)11/h3H,4H2,1-2H3,(H,9,12)
• InChI Key： KMGFVKKISKMXPQ-UHFFFAOYSA-N
• SMILES： C(NC1ON=C(C)C=1)(=O)CC(=O)C

Computed Properties

• Exact Mass: 182.0692

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Melting Point: 115 °C(Solv: ethanol (64-17-5))
• Boiling Point: 403.9±35.0 °C(Predicted)
• PSA: 72.2
• pka: 10.66±0.46(Predicted)